Cas no 848302-80-7 (2-Fluoro-4-[4-(trifluoromethyl)phenyl]benzamide)

• Product Name: 2-Fluoro-4-[4-(trifluoromethyl)phenyl]benzamide
• CAS No: 848302-80-7
• MF: C₁₄H₉F₄NO
• MW: 283.220977544785
• CID: 4995192
• Update Time: 2025-10-28

2-Fluoro-4-[4-(trifluoromethyl)phenyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-4-[4-(trifluoromethyl)phenyl]benzamide
• 3-Fluoro-4'-(trifluoromethyl)biphenyl-4-carboxylic acid amide
• 2-Fluoro-4-[4-(trifluoromethyl)phenyl]benzamide

• Inchi： 1S/C14H9F4NO/c15-12-7-9(3-6-11(12)13(19)20)8-1-4-10(5-2-8)14(16,17)18/h1-7H,(H2,19,20)
• InChI Key： IFAFMADSSZGBMW-UHFFFAOYSA-N
• SMILES： FC1=C(C(N)=O)C=CC(=C1)C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 350
• XLogP3: 3.4
• Topological Polar Surface Area: 43.1

Additional information on 2-Fluoro-4-[4-(trifluoromethyl)phenyl]benzamide

Professional Introduction to Compound with CAS No. 848302-80-7 and Product Name: 2-Fluoro-4-[4-(trifluoromethyl)phenyl]benzamide

The compound with the CAS number 848302-80-7 and the product name 2-Fluoro-4-[4-(trifluoromethyl)phenyl]benzamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention in recent years due to its potential applications in medicinal chemistry and drug development. The molecular structure of 2-Fluoro-4-[4-(trifluoromethyl)phenyl]benzamide incorporates key functional groups that contribute to its distinctive chemical properties, making it a promising candidate for further exploration in therapeutic contexts.

In the realm of pharmaceutical research, the introduction of fluorinated aromatic compounds has been a transformative trend. The presence of a fluoro group at the 2-position of the benzamide core enhances the metabolic stability and binding affinity of the molecule. This modification is particularly noteworthy, as it aligns with the growing emphasis on fluorine-containing analogs in drug discovery due to their ability to improve pharmacokinetic profiles. The trifluoromethyl group at the para position of the phenyl ring further reinforces these benefits by increasing lipophilicity and reducing susceptibility to enzymatic degradation. Such structural features are critical in designing molecules that exhibit enhanced efficacy and reduced side effects.

Recent studies have highlighted the versatile applications of 2-Fluoro-4-[4-(trifluoromethyl)phenyl]benzamide in various therapeutic areas. One particularly intriguing aspect is its potential role as an intermediate in the synthesis of novel bioactive molecules. The benzamide moiety, a well-known pharmacophore, is frequently employed in medicinal chemistry due to its ability to interact with biological targets such as enzymes and receptors. The fluorinated aromatic system enhances these interactions by improving solubility and binding affinity, making this compound an attractive scaffold for drug design.

The compound's structural motif has also been explored in the context of developing treatments for neurological disorders. Emerging research suggests that fluorinated benzamides may modulate neurotransmitter systems, offering potential benefits in conditions such as Alzheimer's disease and Parkinson's disease. The specific arrangement of atoms in 2-Fluoro-4-[4-(trifluoromethyl)phenyl]benzamide allows for precise interactions with neural receptors, which could lead to the development of targeted therapies with improved selectivity and fewer off-target effects.

Furthermore, the chemical stability imparted by the fluorine atoms makes this compound a valuable asset in long-term storage and formulation studies. Unlike some traditional pharmaceuticals that degrade rapidly under physiological conditions, 2-Fluoro-4-[4-(trifluoromethyl)phenyl]benzamide maintains its integrity over extended periods, ensuring consistent performance in clinical settings. This stability is particularly important for drugs that require prolonged shelf life or repeated dosing regimens.

The synthesis of 2-Fluoro-4-[4-(trifluoromethyl)phenyl]benzamide involves sophisticated organic reactions that showcase modern synthetic methodologies. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired aromatic framework efficiently. These methods not only enhance yield but also minimize byproduct formation, aligning with green chemistry principles that emphasize sustainability and environmental responsibility.

In conclusion, 2-Fluoro-4-[4-(trifluoromethyl)phenyl]benzamide represents a significant contribution to pharmaceutical chemistry. Its unique structural features, including the presence of fluorine atoms, contribute to its enhanced stability and binding affinity. The compound's potential applications in treating neurological disorders and its robust synthetic pathway underscore its importance as a tool for future drug development. As research continues to uncover new therapeutic possibilities, compounds like 2-Fluoro-4-[4-(trifluoromethyl)phenyl]benzamide will undoubtedly play a crucial role in advancing medical science.